![molecular formula C9H7F B2683684 6-fluoro-1H-indene CAS No. 52163-88-9](/img/structure/B2683684.png)
6-fluoro-1H-indene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Fluoro-1H-indene is a chemical compound with the molecular formula C9H7F . It has a molecular weight of 134.15 . It is a derivative of indene, which is a polycyclic hydrocarbon composed of a benzene ring fused with a cyclopentene .
Molecular Structure Analysis
The molecular structure of this compound consists of a nine-membered carbon ring, with one of the carbons replaced by a fluorine atom . The structure is aromatic, meaning it has a cyclic ring of atoms with delocalized electrons .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the sources, indene derivatives are known to participate in a variety of chemical reactions. For instance, they can undergo electrophilic substitution due to the presence of delocalized π-electrons .Physical And Chemical Properties Analysis
This compound is a solid under normal conditions . It has a molecular weight of 134.15 and a molecular formula of C9H7F . More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the sources.Scientific Research Applications
Application in Polymer Solar Cells
6-Fluoro-1H-indene derivatives have been studied in the field of polymer solar cells. Indene-C60 bisadduct (ICBA), which is structurally related to this compound, has been used as an electron-cascade acceptor material. This usage enhances power conversion efficiency in ternary blend polymer solar cells due to higher lowest unoccupied molecular orbital (LUMO) energy levels of ICBA relative to other components (Cheng, Li, & Zhan, 2014).
In Synthesis and Molecular Reactions
This compound has been investigated in various synthetic and molecular reactions:
- It's involved in the fluoro-ene reaction and [2+2] cycloaddition, showing its reactivity and potential in creating complex molecular structures (Çinar et al., 2014).
- Palladium(0)-catalyzed multicomponent synthesis of 1,2,3-trisubstituted 1H-indenes has been described, showcasing its utility in biologically significant compounds (Tsukamoto, Ueno, & Kondo, 2007).
Liquid Crystal Development
5,6-Difluoro-1H-indene derivatives have been synthesized for novel liquid crystal core structures. These compounds exhibit high nematic–isotropic transition temperature and high optical anisotropy, useful in advanced display technologies (Yokokoji, Shimizu, & Inoue, 2009).
Photochromic Properties
The photochromic properties of p-fluoro-substituted indeno-fused 3,3-diphenyl-3H-naphtho[2,1-b]pyrans have been explored, highlighting the potential of this compound derivatives in creating materials that change color under UV irradiation (Berthet et al., 2009).
In Organic Electronics
The design of small organic solar cells with 5,6-difluoro-3-oxo-2,3-dihydro-indene non-fullerene acceptors demonstrates the role of this compound derivatives in enhancing photovoltaic properties, indicating their application in the field of organic electronics (Ali et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that indole derivatives, which include 6-fluoro-1h-indene, have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors .
Mode of Action
Indole derivatives are known to interact with their targets, causing various biological changes .
Biochemical Pathways
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that this compound may affect a variety of biochemical pathways.
Result of Action
Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that this compound may have diverse molecular and cellular effects.
Biochemical Analysis
Biochemical Properties
Indole derivatives, which share a similar structure, have been found to interact with various enzymes, proteins, and other biomolecules . These interactions often involve the aromatic indole ring, which can participate in pi stacking interactions and hydrogen bonding . The fluorine atom in 6-fluoro-1H-indene could potentially influence these interactions, altering the biochemical properties of the compound .
Cellular Effects
Indole derivatives have been shown to influence various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Indole derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Metabolic Pathways
Indole derivatives are involved in various metabolic pathways, interacting with enzymes and cofactors . The fluorine atom in this compound could potentially influence these interactions and affect metabolic flux or metabolite levels.
properties
IUPAC Name |
6-fluoro-1H-indene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F/c10-9-5-4-7-2-1-3-8(7)6-9/h1-2,4-6H,3H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSLIIWBFAARILH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=CC2=C1C=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
134.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
52163-88-9 |
Source
|
Record name | 6-fluoro-1H-indene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.